Cas no 827031-83-4 (Verubulin)

Verubulin structure

Product Name:Verubulin

CAS No:827031-83-4

MF:C₁₇H₁₇N₃O

MW:279.336383581162

MDL:MFCD16495771

CID:686165

PubChem ID:11414799

Update Time:2024-10-27

Verubulin Chemical and Physical Properties

Names and Identifiers

- N-(4-Methoxyphenyl)-N,2-dimethylquinazolin-4-amine
- 4-Quinazolinamine, N-(4-methoxyphenyl)-N,2-dimethyl-
- N-(4-methoxyphenyl)-N,2-dimethyl-4-Quinazolinamine
- Verubulin
- N-(4-Methoxyphenyl)-N,2-dimethyl-4-quinazolinamine (ACI)
- (4-Methoxyphenyl)(methyl)(2-methylquinazolin-4-yl)amine
- MPC 6827
- MX 128495
- Verubulin hydrochloride?
- DB-075865
- AC-25267
- MPC-6827 (hydrochloride)
- SCHEMBL2232326
- EE-0048
- X97O9FTB92
- MX-128495
- BCP09127
- BDBM50557539
- G13876
- 88U
- D10029
- Verubulin, MPC-6827
- DB05585
- Q27293718
- Verubulin [USAN:INN]
- AKOS015994561
- HY-14907
- Verubulin [USAN]
- SB19790
- CIB03183
- UNII-X97O9FTB92
- 827031-83-4
- CHEMBL492399
- BRD-K42673188-001-01-1
- VERUBULIN [WHO-DD]
- VERUBULIN [INN]
- Verubulin (USAN/INN)
- CS-0003626
- NSC-758773
- NS00072175
- BRD-K42673188-003-01-7
- NSC758773
- N-(4-methoxyphenyl)-N,2-dimethyl-quinazolin-4-amine
- NCGC00387248-01
- MDL： MFCD16495771
- Inchi： 1S/C17H17N3O/c1-12-18-16-7-5-4-6-15(16)17(19-12)20(2)13-8-10-14(21-3)11-9-13/h4-11H,1-3H3
- InChI Key： SNHCRNMVYDHVDT-UHFFFAOYSA-N
- SMILES： N1C2C(=CC=CC=2)C(N(C)C2C=CC(OC)=CC=2)=NC=1C

Computed Properties

Exact Mass: 279.137162174g/mol
Monoisotopic Mass: 279.137162174g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 38.2Å²

Experimental Properties

Density: 1.189
Melting Point: 86-90℃

Verubulin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019116654-5g	N-(4-Methoxyphenyl)-N,2-dimethylquinazolin-4-amine	827031-83-4	95%	5g	$2100.00	2023-09-01
Alichem	A019116654-10g	N-(4-Methoxyphenyl)-N,2-dimethylquinazolin-4-amine	827031-83-4	95%	10g	$2750.22	2023-09-01
Alichem	A019116654-25g	N-(4-Methoxyphenyl)-N,2-dimethylquinazolin-4-amine	827031-83-4	95%	25g	$4900.00	2023-09-01
Chemenu	CM142492-1g	N-(4-Methoxyphenyl)-N,2-dimethylquinazolin-4-amine	827031-83-4	95%	1g	$636	2021-08-05
Chemenu	CM142492-5g	N-(4-Methoxyphenyl)-N,2-dimethylquinazolin-4-amine	827031-83-4	95%	5g	$1683	2021-08-05
Chemenu	CM142492-10g	N-(4-Methoxyphenyl)-N,2-dimethylquinazolin-4-amine	827031-83-4	95%	10g	$2338	2021-08-05
Chemenu	CM142492-1g	N-(4-Methoxyphenyl)-N,2-dimethylquinazolin-4-amine	827031-83-4	95%	1g	$735	2023-01-17
S e l l e c k ZHONG GUO	S3374-25mg	Verubulin hydrochloride	827031-83-4	98.55%	25mg	￥9082.91	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T17229-5 mg	Verubulin	827031-83-4		5mg	￥715.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T17229-10 mg	Verubulin	827031-83-4		10mg	￥1185.00	2022-02-28

Verubulin Production Method

Production Method 1

6484-24-8

5961-59-1

827031-83-4

Reaction Conditions

1.1 Reagents: Water Catalysts: Hydrochloric acid Solvents: Isopropanol ; overnight, rt

Reference

Radiosynthesis and in Vivo Evaluation of [11C]MPC-6827, the First Brain Penetrant Microtubule PET Ligand

Kumar, J. S. Dileep ; et al, Journal of Medicinal Chemistry, 2018, 61(5), 2118-2123

Production Method 2

132305-21-6

827031-83-4

Reaction Conditions

1.1 Reagents: Trichloroacetonitrile , Triphenylphosphine Solvents: Toluene ; 20 min, 110 °C
2.1 Solvents: Tetrahydrofuran , Water ; 10 min, 100 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents

Nishimura, Rodolfo H. V. ; et al, Beilstein Journal of Organic Chemistry, 2021, 17, 2968-2975

Production Method 3

5961-59-1

1363721-18-9

827031-83-4

Reaction Conditions

1.1 Solvents: Isopropanol , Dichloromethane ; 1 h, rt

Reference

Synthesis of substituted quinazolines: application to the synthesis of verubulin

Lockman, Jeffrey W.; et al, Synthetic Communications, 2012, 42(12), 1715-1723

Production Method 4

6484-24-8

5961-59-1

827031-83-4

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 10 min, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as potential anticancer agents

Nishimura, Rodolfo H. V. ; et al, Beilstein Journal of Organic Chemistry, 2021, 17, 2968-2975

Production Method 5

677748-57-1

827031-83-4

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 1 h, 0 °C; 1 h, 0 °C → rt
1.2 Reagents: Water

Reference

Microwave-accelerated Dimroth rearrangement for the synthesis of 4-anilino-6-nitroquinazolines. Application to an efficient synthesis of a microtubule destabilizing agent

Foucourt, Alicia; et al, Tetrahedron, 2010, 66(25), 4495-4502

Production Method 6

102669-53-4

827031-83-4

Reaction Conditions

1.1 Solvents: Acetic acid , Acetonitrile ; 30 min, 118 °C
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 1 h, 0 °C; 1 h, 0 °C → rt
2.2 Reagents: Water

Reference

Microwave-accelerated Dimroth rearrangement for the synthesis of 4-anilino-6-nitroquinazolines. Application to an efficient synthesis of a microtubule destabilizing agent

Foucourt, Alicia; et al, Tetrahedron, 2010, 66(25), 4495-4502

Production Method 7

1769-24-0

827031-83-4

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; overnight, rt
2.1 Solvents: Isopropanol , Dichloromethane ; 1 h, rt

Reference

Synthesis of substituted quinazolines: application to the synthesis of verubulin

Lockman, Jeffrey W.; et al, Synthetic Communications, 2012, 42(12), 1715-1723

Production Method 8

1885-29-6

18871-66-4

827031-83-4

Reaction Conditions

1.1 2 min, 115 °C
2.1 Solvents: Acetic acid , Acetonitrile ; 30 min, 118 °C
3.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 1 h, 0 °C; 1 h, 0 °C → rt
3.2 Reagents: Water

Reference

Microwave-accelerated Dimroth rearrangement for the synthesis of 4-anilino-6-nitroquinazolines. Application to an efficient synthesis of a microtubule destabilizing agent

Foucourt, Alicia; et al, Tetrahedron, 2010, 66(25), 4495-4502